N,N-Dimethylsuccinamic acid

Specification

• CAS No.: 2564-95-6
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 4-(dimethylamino)-4-oxobutanoic acid
• Standard InChI: InChI=1S/C6H11NO3/c1-7(2)5(8)3-4-6(9)10/h3-4H2,1-2H3,(H,9,10)
• Standard InChI Key: WAIGPJMZARQZDX-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CCC(=O)O
• Canonical SMILES: CN(C)C(=O)CCC(=O)O

Introduction

Chemical Structure and Properties

N,N-Dimethylsuccinamic acid has the molecular formula C₆H₁₁NO₃ and a molecular weight of 145.156 g/mol. The structural composition includes a four-carbon chain with a carboxylic acid functional group (-COOH) at one terminus and an amide group (-CON(CH₃)₂) at the other, where the nitrogen atom is bonded to two methyl groups. This unique arrangement of functional groups contributes to the compound's chemical behavior and reactivity profiles.

The presence of both acidic (carboxylic acid) and basic (tertiary amine in the amide group) functional groups in the molecule creates interesting chemical properties, allowing the compound to participate in various acid-base reactions. Additionally, the amide bond provides a site for potential hydrogen bonding interactions, influencing the compound's solubility and intermolecular associations.

Table 1: Basic Chemical Information of N,N-Dimethylsuccinamic Acid

Property	Value
IUPAC Name	4-(dimethylamino)-4-oxobutanoic acid
Common Name	N,N-Dimethylsuccinamic acid
CAS Number	2564-95-6
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.156 g/mol
Exact Mass	145.074 g/mol
Synonyms	N,N-Dimethylsuccinic acid monoamide, N,N-Dimethyl-succinamidsaeure

Physical Properties

N,N-Dimethylsuccinamic acid is a solid at room temperature with distinct physical characteristics that are essential for understanding its behavior under various conditions and for determining its suitability for specific applications. Its physical properties have been well-documented through extensive laboratory testing and analysis.

Table 2: Physical Properties of N,N-Dimethylsuccinamic Acid

Property	Value
Physical State at 25°C	Solid
Appearance	White to off-white crystalline solid
Density	1.146 g/cm³
Melting Point	82-83°C
Boiling Point	297.5°C at 760 mmHg
Flash Point	133.7°C
Vapor Pressure	0.000321 mmHg at 25°C
PSA (Polar Surface Area)	57.61

The relatively high boiling point (297.5°C) and low vapor pressure (0.000321 mmHg) indicate strong intermolecular forces, likely due to hydrogen bonding between carboxylic acid groups. The melting point range (82-83°C) suggests a high degree of purity in standard preparations. These physical properties contribute to the compound's stability and handling characteristics in various applications.

Synthesis and Preparation Methods

The synthesis of N,N-Dimethylsuccinamic acid can be achieved through several routes, with the most common methods involving the reaction of succinic acid or its derivatives with dimethylamine. The reaction typically proceeds via an amidation mechanism, where one of the carboxylic acid groups of succinic acid is converted to a dimethylamide, while the other remains unchanged.

Chemical Reactions

N,N-Dimethylsuccinamic acid exhibits reactivity patterns consistent with its functional groups. The carboxylic acid moiety can undergo typical reactions such as esterification, decarboxylation, and salt formation, while the amide group shows stability under most conditions but can be hydrolyzed under harsh conditions.

Carboxylic Acid Reactions

The carboxylic acid group of N,N-Dimethylsuccinamic acid can react with alcohols to form esters, with amines to form amides, and with bases to form carboxylate salts. These reactions follow standard carboxylic acid chemistry principles and can be used for derivatization of the compound for various applications.

Reduction Reactions

The carbonyl groups in N,N-Dimethylsuccinamic acid can be reduced using appropriate reducing agents, leading to the formation of alcohol derivatives. These reactions are important for the synthesis of related compounds and for studying structure-activity relationships.

Biological Activity and Applications

Plant Growth Regulation

One of the most well-documented applications of N,N-Dimethylsuccinamic acid is as a plant growth regulator, particularly in its role as the active component of the commercial product B-Nine. Research has demonstrated significant effects on plant growth parameters when applied as a foliar spray at various concentrations.

A study on lucerne plants (Medicago sativa L.) cv. IGFRI-244 investigated the effects of N-dimethylamino succinamic acid (B-nine) at concentrations ranging from 10 to 5000 ppm. The findings revealed that B-nine reduced plant height by 6.19% to 26.85% across various concentrations, with the maximum reduction observed at 5000 ppm. Conversely, at 250 ppm, the compound produced more branches and leaves with denser foliage compared to the control and other treatments.

The study also reported that B-nine application delayed flowering by 2-15 days and significantly increased seed yield and 1000-seed weight, with maximum seed yield achieved at the 250 ppm concentration. Total seed yield increased by 4.16% to 24.76% over unsprayed control plants. These findings highlight the potential of N,N-Dimethylsuccinamic acid in agricultural applications for controlling plant growth and improving crop yields.

Table 3: Effects of N,N-Dimethylsuccinamic Acid (B-Nine) on Lucerne Plants

Parameter	Effect at 250 ppm	Effect at 5000 ppm
Plant Height	Moderate reduction	Maximum reduction (26.85%)
Branching	Increased	Not specified
Foliage Density	Increased	Not specified
Flowering Time	Delayed by 2-15 days	Delayed by 2-15 days
Seed Yield	Maximum increase	Moderate increase
1000 Seed Weight	Increased	Not specified
Carbohydrate Content	Higher values	Considerable decrease
IVTDMD*	Higher values	Considerable decrease
NDF** Content	Decreased	Decreased

*IVTDMD: In Vitro True Dry Matter Digestibility
**NDF: Neutral Detergent Fiber

Laboratory Applications

N,N-Dimethylsuccinamic acid is recommended for use in laboratory chemicals according to safety data information. Its specific applications in this context include its use as a reagent in organic synthesis, as an analytical standard, and as a chemical intermediate for the preparation of other compounds. The compound's well-defined structure and properties make it valuable for these applications, where purity and consistency are essential.

Parameter	Information
Hazard Classification	Not considered hazardous by OSHA standards
Hazard Codes	Xi (Irritant)
Risk Phrases	36/37/38 (Irritating to eyes, respiratory system, and skin)
Safety Phrases	S22-S24/25 (Do not breathe dust; Avoid contact with skin and eyes)
Recommended Use	Laboratory chemicals
Uses Advised Against	Food, drug, pesticide, or biocidal product use

When handling N,N-Dimethylsuccinamic acid, it is recommended to use appropriate personal protective equipment, including gloves, eye protection, and laboratory coats. Adequate ventilation should be ensured in the working area to minimize inhalation exposure. In case of accidental contact, thorough washing with water is advised, and medical attention should be sought if irritation persists.

Research Findings and Applications

Research on N,N-Dimethylsuccinamic acid has revealed various potential applications beyond its use as a plant growth regulator. The compound's unique structure and properties make it valuable in several scientific fields.

Agricultural Research

The most extensive research on N,N-Dimethylsuccinamic acid has been in agriculture, particularly in understanding its effects on plant growth and development. As previously mentioned, studies have demonstrated its ability to regulate plant height, branching, flowering time, and seed production. These findings have practical implications for crop management and optimization of agricultural yields.

The study on lucerne plants demonstrated that N,N-Dimethylsuccinamic acid at a concentration of 250 ppm produced higher values for carbohydrate and IVTDMD (In Vitro True Dry Matter Digestibility) in the shoot of lucerne plants, with considerable decreases observed at 5000 ppm. The NDF (Neutral Detergent Fiber) content decreased progressively with increased concentration but remained lower than the IVTDMD value. These findings suggest potential applications in improving forage quality and digestibility.

Biochemical Applications

In biochemistry, N,N-Dimethylsuccinamic acid has been studied for its potential interactions with various biological systems. Its structural features suggest possible roles in metabolic pathways, although more research is needed to fully elucidate these interactions. The compound's well-defined structure makes it suitable for use in biochemical studies where precise molecular interactions are essential.

Synthetic Chemistry

In organic synthesis, N,N-Dimethylsuccinamic acid serves as a useful building block for the preparation of more complex molecules. The presence of both carboxylic acid and amide functional groups provides multiple sites for further chemical modifications, enabling the creation of diverse chemical entities with potential applications in various fields.